17beta-Hydroxy-2-methylandrost-1,4-dien-3-one

• CAS RN: 7251-38-9
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (8R,9S,10S,13S,14S,17S)-17-hydroxy-2,10,13-trimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C20H28O2/c1-12-11-20(3)13(10-17(12)21)4-5-14-15-6-7-18(22)19(15,2)9-8-16(14)20/h10-11,14-16,18,22H,4-9H2,1-3H3/t14-,15-,16-,18-,19-,20-/m0/s1
• InChI Key: KRLNSPRYFLSTPO-GJCUDGATSA-N
• Isomeric SMILES: CC1=C[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CCC2=CC1=O)CC[C@@H]4O)C)C
• SMILES: CC1=CC2(C3CCC4(C(C3CCC2=CC1=O)CCC4O)C)C

Description

17beta-Hydroxy-2-methylandrost-1,4-dien-3-one is a 3-hydroxy steroid. It has a role as an androgen.

Scientific Research Applications

Metabolism and Detection in Doping Control

• Research has focused on the metabolism of substances structurally related to 17beta-Hydroxy-2-methylandrost-1,4-dien-3-one, like 4-hydroxyandrostenedione and 4-hydroxytestosterone, which are often used in sports doping. These studies involve identifying urinary metabolites through gas chromatography-mass spectrometry to aid in doping control (Kohler et al., 2007) and (Parr et al., 2009).

Development of Antiandrogens and CYP17 Inhibitors

• Steroidal C-17 benzoazoles and pyrazines have been synthesized for potential applications as inhibitors of human CYP17 enzyme and antagonists of androgen receptors. These compounds show promise in inhibiting the growth of prostate cancer cells and are candidates for the treatment of prostate cancer (Handratta et al., 2005).

Synthesis of Derivatives for Medicinal Chemistry

• Palladium-catalyzed carbonylation has been used to synthesize 17-alkoxycarbonyl- and 17-carboxamido-3beta-hydroxy-13alpha-androsta-5,16-diene derivatives. These derivatives are important for developing new medicinal compounds (Ács et al., 2009).

Microbial Biotransformation

• The biotransformation of steroids like dianabol by filamentous fungi has been studied, leading to the production of hydroxylated metabolites. These metabolites are significant in exploring enzyme inhibitory activities (Khan et al., 2014).

Synthesis and Structural Analysis

• Microbial synthesis and structural analysis of derivatives, like 3beta-hydroxy-androsta-5,7-dien-17-one from dehydroepiandrosterone, have been researched for potential applications in creating novel vitamin D derivatives (Lobastova et al., 2009).

Inhibitors of Enzymes in Steroid Biosynthesis

• Research into the synthesis of androsterone derivatives has focused on inhibiting enzymes like 17beta-hydroxysteroid dehydrogenase type 3, which are crucial in androgen biosynthesis. These inhibitors could potentially be used in the treatment of androgen-sensitive diseases (Maltais et al., 2011).